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Compound of Interest

Compound Name: Docosyl isononanoate

Cat. No.: B15176416

A Note on Chemical Identity: The term "docosyl isononanoate" is ambiguous in publicly
available chemical databases. While a CAS number (84989-44-6) is associated with this name,
a definitive chemical structure and detailed technical data are not readily available. It is
plausible that this name is a misnomer or a less common synonym for related, well-
documented ester compounds. This guide will focus on two such compounds whose names
bear a resemblance and for which substantial data exists: Docosyl Docosanoate and Isononyl
Isononanoate. This information is intended to provide a comprehensive overview for
researchers, scientists, and drug development professionals.

Docosyl Docosanoate

Synonyms: Behenyl Behenate, Docosyl Behenate

Docosyl docosanoate is the ester of docosyl alcohol and docosanoic acid. It is a large,
saturated wax ester.

Chemical Structure and Molecular Weight

The chemical structure of docosyl docosanoate consists of a 44-carbon long chain.
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Figure 1: Chemical Structure of Docosyl Docosanoate

Physicochemical Data

Property Value

Molecular Formula CaaHss02[1]

Molecular Weight 649.17 g/mol [2]

Appearance White, waxy solid[3]

Melting Point 75 °C[4]

Boiling Point 627.1 °C at 760 mmHg[4]
Applications

Docosyl docosanoate is primarily used in the cosmetics industry as a stabilizer and emulsifier.
[3] Its functions include:

e Thickening agent: It enhances the viscosity of formulations, particularly in products like
makeup and lipsticks.[3]

o Emulsion stabilizer: It helps to combine oil and water phases in creams and lotions.[3]

 Hair conditioning: It is found in shampoos and conditioners, where it helps to strengthen and
moisturize the hair.[3]
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Isononyl Isononanoate

Synonyms: 3,5,5-Trimethylhexyl 3,5,5-trimethylhexanoate

Isononyl isononanoate is the ester of isononyl alcohol and isononanoic acid. It is a branched,

non-greasy emollient.

Chemical Structure and Molecular Weight

The structure of isononyl isononanoate is characterized by its branched alkyl chains.
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Figure 2: Chemical Structure of Isononyl Isononanoate

hvsicochemical

Property Value
Molecular Formula C1sH3602
Molecular Weight 284.48 g/mol
Appearance Colorless to light yellow transparent oily liquid
- Poorly soluble in water, highly soluble in organic
Solubility )
solvents and oils.
Applications
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Isononyl isononanoate is widely used in the cosmetics and personal care industries. Its key
applications include:

o Emollient: It softens and soothes the skin, providing a non-greasy, velvety feel.[5] Itis a
common ingredient in moisturizers, lotions, and creams.

o Texture Enhancer: It improves the spreadability of cosmetic products and provides a dry
touch feel.

» Antistatic Agent: In hair care products, it reduces static electricity and helps to smooth the
hair cuticle, adding shine.

e Solvent: It has excellent solubility and compatibility with a variety of cosmetic ingredients,
including silicones.[5]

o Plasticizer: It is also used in the manufacturing of flexible plastics.

Experimental Protocols and Signaling Pathways

Detailed experimental protocols for the synthesis or application of docosyl docosanoate and
isononyl isononanoate are proprietary to manufacturers and are not extensively published in
publicly accessible scientific literature. Similarly, as these are primarily inert excipients in
cosmetic and industrial applications, there is no known direct signaling pathway associated
with these molecules in a biological context. Their primary mode of action on the skin is
biophysical, forming a barrier to prevent water loss and improving the sensory characteristics of
the product.

Summary

While the query for "docosyl isononanoate” did not yield a specific, well-defined chemical
entity, this guide provides a technical overview of two closely related and commercially
significant esters: docosyl docosanoate and isononyl isononanoate. The provided data on their
chemical structures, physicochemical properties, and applications should serve as a valuable
resource for professionals in research, development, and formulation science. The key
distinction lies in their molecular size and structure, with docosyl docosanoate being a large,
linear wax ester and isononyl isononanoate being a smaller, branched emollient ester. This
difference dictates their respective physical properties and applications.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


http://cosmetoscope.com/2017/02/isononyl-isononanoate/
http://cosmetoscope.com/2017/02/isononyl-isononanoate/
https://www.benchchem.com/product/b15176416?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15176416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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